Cas no 501093-49-8 (Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-)
501093-49-8 structure
Product Name:Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-
CAS No:501093-49-8
MF:C16H14N2O4S
MW:330.358362674713
CID:365709
PubChem ID:11198846
Update Time:2025-04-19
Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-
- N-hydroxy-4-(5-methyl-3-phenyl-1,2-oxazol-4-yl)benzenesulfonamide
- N-Hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide monohydrate
- 501093-49-8
- CHEMBL1182611
- SCHEMBL5481289
- DTXSID30458535
- N-hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide hydrate
- UNII-6M6L09OU0A
- CHEMBL254418
- BDBM50229774
- PD119532
- N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-benzenesulfonamide
- Q27265142
- 6M6L09OU0A
- Valdecoxib metabolite M2
- n-hydroxy-4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide
-
- Inchi: 1S/C16H14N2O4S/c1-11-15(16(17-22-11)13-5-3-2-4-6-13)12-7-9-14(10-8-12)23(20,21)18-19/h2-10,18-19H,1H3
- InChI Key: ONTHNDYCEKOFIC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1=C(C)ON=C1C1C=CC=CC=1)(NO)(=O)=O
Computed Properties
- Exact Mass: 330.06752
- Monoisotopic Mass: 330.06742811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.43
Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
501093-49-8 (Benzenesulfonamide, N-hydroxy-4-(5-methyl-3-phenyl-4-isoxazolyl)-) Related Products
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